(2-Methylpropyl)[2-methyl-5-(trifluoromethyl)phenyl]amine

• Molecular Formula: C12H16F3N
• Molecular Weight: 231.26 g/mol
• IUPAC Name: 2-methyl-N-(2-methylpropyl)-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C12H16F3N/c1-8(2)7-16-11-6-10(12(13,14)15)5-4-9(11)3/h4-6,8,16H,7H2,1-3H3
• InChI Key: WGKMXYMSNNJXRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(F)(F)F)NCC(C)C

Description

(2-Methylpropyl)[2-methyl-5-(trifluoromethyl)phenyl]amine is a useful research compound. Its molecular formula is C12H16F3N and its molecular weight is 231.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-methyl-1-propanol (0.556 mL, 6.00 mmol), 2-methyl-5-(trifluoromethyl)aniline (525 mg, 3 mmol), potassium iodide (996 mg, 6.00 mmol) and [Cp*IrCl2]2 (33.1 mg, 0.030 mmol) were dissolved in water (2 mL). The resulting mixture was irradiated under microwaves (CEM microwave) at 170° C. for 1 hour. To the reaction mixture was added dichloromethane (5 mL) and the crude material was purified by mass directed autoprep (250 mg scale ×3, Method C, formic acid modifier). Relevant fractions were combined and evaporated to give 2-methyl-N-(2-methylpropyl)-5-(trifluoromethyl)aniline (260 mg, 1.102 mmol, 36.7% yield) as a dark yellow oil.